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Compound of Interest

Compound Name: Gpx4-IN-5

Cat. No.: B12373823

This document provides crucial safety and logistical information for the proper disposal of
Gpx4-IN-5, a covalent inhibitor of Glutathione Peroxidase 4 (GPX4). The following procedures
are intended for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting. Adherence to institutional and local regulations is
paramount.

I. Chemical and Physical Properties

A summary of the known quantitative data for Gpx4-IN-5 is presented below. This information
is critical for the safe handling and risk assessment of the compound.

Property Value

Molecular Formula C1sH17CIFNOs

Molecular Weight 381.78 g/mol

CAS Number 2922824-09-5

Solubility Soluble in DMSO (10 mM)

Il. Personal Protective Equipment (PPE)

Before handling Gpx4-IN-5 in any form (solid or in solution), it is mandatory to wear the
following personal protective equipment:
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» Gloves: Butyl rubber or nitrile gloves are recommended. Given that Dimethyl Sulfoxide
(DMSO) can facilitate skin absorption, extra care should be taken when handling solutions.

o Eye Protection: Chemical splash goggles are required.
e Lab Coat: A fully buttoned lab coat must be worn to protect from spills.

lll. Disposal Procedures

Unused or excess chemicals should not be disposed of in the sink.[1] All chemical waste must
be handled in accordance with local and institutional hazardous waste disposal regulations.[1]

A. Solid Gpx4-IN-5 Waste

» Collection: Collect all solid waste, including contaminated personal protective equipment
(gloves, etc.), in a designated, clearly labeled hazardous waste container.

e Labeling: The container must be labeled with the chemical name ("Gpx4-IN-5") and any
associated hazard symbols.

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area until it is collected by the institution's environmental health and safety (EHS) office or a
licensed waste disposal contractor.[2]

B. Gpx4-IN-5 in Solution (e.g., in DMSO)

o Collection: Liquid waste containing Gpx4-IN-5 should be collected in a separate, leak-proof,
and chemically compatible container. Do not mix with incompatible waste streams.[2][3]

e Solvent Considerations: Since Gpx4-IN-5 is often dissolved in DMSO, the waste should be
treated as a flammable organic solvent waste.[4][5]

» Labeling: The liquid waste container must be clearly labeled with "Hazardous Waste," the full
chemical names of all components (e.g., "Gpx4-IN-5" and "Dimethyl Sulfoxide™), and their
approximate concentrations.

o Storage: Keep the container tightly sealed when not in use and store it in a designated
flammable waste storage area, away from heat and ignition sources.[2][4] The container
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should have at least one inch of headroom to allow for expansion.[2]

C. Empty Containers

Decontamination: Empty containers that held Gpx4-IN-5 should be triple-rinsed with a
suitable solvent (such as ethanol or acetone).

Rinsate Disposal: The rinsate from the cleaning process is considered hazardous waste and
must be collected and disposed of along with the liquid chemical waste.[3]

Final Disposal: Once decontaminated, the container labels should be defaced or removed,
and the container can then be disposed of as regular non-hazardous waste, such as in a
glass recycling bin if appropriate.[3][6]

IV. Spill Management

In the event of a spill, the following steps should be taken:

Evacuate and Alert: Immediately evacuate the area and alert your supervisor and the
institutional EHS office.

Containment (if safe to do so): For small spills, and if you are trained to do so, use a
chemical spill kit with absorbent materials to contain the spill.[7]

Cleanup: Absorb the spilled material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed, labeled hazardous waste container.[7]

Decontamination: Clean the spill area with soap and water.[7] All materials used for cleanup
are considered hazardous waste and must be disposed of accordingly.

V. Experimental Protocols

As a covalent inhibitor, Gpx4-IN-5 forms a stable, long-lasting bond with its target protein.[8]

This characteristic does not alter the fundamental chemical waste disposal procedures but

underscores the importance of preventing its release into the environment, as it is designed to

be biologically active.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b12373823?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.benchchem.com/product/b12373823?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2904065/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal workflow for Gpx4-IN-5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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